Cas no 649728-75-6 (rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate)

• Product Name: rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate
• CAS No: 649728-75-6
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• MDL: MFCD32704977
• CID: 410437
• PubChem ID: 11172829
• Update Time: 2025-10-28

rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 5-cyano-, 1-(1,1-dimethylethyl)2-methyl ester, (2R,5R)-rel-
• 1,2-Pyrrolidinedicarboxylic acid, 5-cyano-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R,5R)-rel-
• rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate

• MDL： MFCD32704977
• Inchi： 1S/C12H18N2O4/c1-12(2,3)18-11(16)14-8(7-13)5-6-9(14)10(15)17-4/h8-9H,5-6H2,1-4H3/t8-,9-/m1/s1
• InChI Key： KVJVGSUDWMVQKW-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)[C@@H](C#N)CC[C@@H]1C(OC)=O

Additional information on rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate

Comprehensive Overview of rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate (CAS No. 649728-75-6)

The compound rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate (CAS No. 649728-75-6) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the pyrrolidine ring and cyanopyrrolidine moiety, make it a valuable building block for the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral intermediates like rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's stereochemistry and functional groups allow for selective modifications, enabling the synthesis of optically active pharmaceuticals. This aligns with the current trend in the pharmaceutical industry to develop more efficacious and safer drugs with fewer side effects.

The synthesis and characterization of rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate involve advanced techniques such as asymmetric catalysis and chromatography. Its CAS No. 649728-75-6 serves as a unique identifier in chemical databases, facilitating easy retrieval of its physicochemical properties, safety data, and synthetic protocols. The compound's tert-butyl and methyl ester groups enhance its stability and solubility, making it suitable for various reaction conditions.

One of the key applications of rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate is in the synthesis of proline derivatives, which are pivotal in peptidomimetics and drug design. The cyanopyrrolidine scaffold is particularly noteworthy for its role in creating transition-state analogs, a strategy often employed in the development of protease inhibitors. This has garnered significant attention in the context of antiviral and anticancer research, where protease inhibitors play a critical role.

From a commercial perspective, rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS No. 649728-75-6 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary chemical synthesis. The compound's versatility and chiral purity make it a preferred choice for laboratories focusing on asymmetric synthesis and medicinal chemistry.

In conclusion, rac-1-tert-butyl 2-methyl (2R,5R)-5-cyanopyrrolidine-1,2-dicarboxylate (CAS No. 649728-75-6) represents a critical intermediate in modern organic and pharmaceutical chemistry. Its structural complexity and functional diversity underscore its importance in the synthesis of chiral drugs and bioactive molecules. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation, driving advancements in drug discovery and development.